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Compound of Interest

Compound Name: Photolumazine III

Cat. No.: B12382123 Get Quote

For research and drug development professionals, Photolumazine III presents a valuable tool

for investigating specific immune responses. This document provides an overview of its

properties and applications, drawing from recent studies in the field.

Photolumazine III is a ribityllumazine compound, a class of molecules derived from the

riboflavin (vitamin B2) biosynthetic pathway.[1] It has been identified as a ligand for the MR1

protein (MHC class I-related protein 1), which is crucial for the activation of Mucosal-Associated

Invariant T (MAIT) cells.[1][2] MAIT cells are a type of innate-like T cell involved in the immune

response to microbial infections.[2][3][4]

Core Properties and Research Applications
The primary significance of Photolumazine III in a research context lies in its role as an

antigen that stimulates MAIT cells. Understanding the interaction between Photolumazine III,
the MR1 protein, and MAIT cell receptors is a key area of immunological research.[1][5]

Key Research Applications Include:

Immunology Research: Studying the activation and function of MAIT cells in response to

bacterial pathogens.[3][4][6]

Infectious Disease Research: Investigating the role of MAIT cells in controlling infections

from various bacteria, such as Mycobacterium smegmatis.[1][2]
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Drug and Vaccine Development: Designing novel therapeutics or vaccines that target the

MR1-MAIT cell axis to enhance antimicrobial immunity.[1]

Quantitative Data Summary
The following table summarizes key molecular information for Photolumazine III, which is

essential for experimental design.

Property Value Reference

Molecular Formula C21H21N7O8 [5]

Molar Mass 499.44 g/mol N/A

General Class Ribityllumazine [1][2]

Biological Target MR1 Protein [1][3][4][6]

Effect MAIT Cell Activation [1][2][3][4]

Note: Molar mass is calculated from the molecular formula and has not been explicitly cited in

the search results.

Experimental Protocol: MAIT Cell Activation Assay
To assess the bioactivity of Photolumazine III, a common method is to measure the activation

of MAIT cells. The following is a generalized protocol based on principles described in the

literature.

Objective: To determine the ability of Photolumazine III to activate MAIT cells via MR1

presentation.

Materials:

MR1-expressing antigen-presenting cells (APCs)

Isolated MAIT cells or a MAIT cell line

Photolumazine III
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Cell culture medium and supplements

Flow cytometer

Antibodies for staining activation markers (e.g., CD69, IFN-γ)

Procedure:

Cell Culture: Culture MR1-expressing APCs and MAIT cells under standard conditions.

Antigen Loading: Incubate the APCs with varying concentrations of Photolumazine III for a

sufficient time to allow for uptake and presentation by MR1.

Co-culture: Add the MAIT cells to the culture of antigen-loaded APCs.

Incubation: Co-culture the cells for a period of hours to days, depending on the activation

marker being assessed.

Staining: Harvest the cells and stain with fluorescently labeled antibodies against MAIT cell

surface markers and activation markers.

Flow Cytometry: Analyze the stained cells using a flow cytometer to quantify the percentage

of activated MAIT cells.

Visualizing Research Applications
The following diagram illustrates the central role of Photolumazine III in mediating the

activation of MAIT cells, a key focus of its research use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-research-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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